Cas no 89088-51-7 (1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-)

• Product Name: 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-
• CAS No: 89088-51-7
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 612804
• PubChem ID: 13248997
• Update Time: 2025-05-23

1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-
• 5-bromo-3-(2,5-dimethylpyrrol-1-yl)-1-methylpyrazole
• 5-bromo-3-(2,5-dimethylpyrrolyl)-1-methylpyrazole
• SCHEMBL10537
• GNNTXRDKXGNTGJ-UHFFFAOYSA-N
• AS-71376
• DTXSID10531916
• AKOS030620067
• SB63784
• 89088-51-7
• 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole
• 5-Bromo-3-(2,5-dimethyl-pyrrol-1-yl)-1-methyl-1H-pyrazole

• Inchi： 1S/C10H12BrN3/c1-7-4-5-8(2)14(7)10-6-9(11)13(3)12-10/h4-6H,1-3H3
• InChI Key： GNNTXRDKXGNTGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NN1C)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.8Ų

Additional information on 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-

1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl-

The compound with CAS No: 89088-51-7, commonly referred to as 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl, is a highly specialized organic compound with a unique structure and a range of potential applications in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and advanced materials.

Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of bromine at the 5-position in this compound introduces additional electronic and steric effects, making it a valuable building block for further chemical modifications. The substituents at the 3-position—namely the 2,5-dimethylpyrrole group—further enhance the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of novel semiconductors and optoelectronic devices. The incorporation of bromine and methyl groups into the structure enables fine-tuning of the material's band gap, which is critical for applications in solar cells and light-emitting diodes (LEDs).

In the pharmaceutical industry, pyrazole derivatives like this compound have shown promise as potential drug candidates due to their ability to modulate various biological targets. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a subject of interest for further pharmacological studies.

The synthesis of 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for both academic research and industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Preliminary results indicate that it exhibits low toxicity to aquatic organisms under controlled laboratory conditions, which is a positive attribute for its potential use in agricultural and industrial settings.

In conclusion, CAS No: 89088-51-7, or 1H-Pyrazole, 5-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-methyl, represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, pharmacology, and beyond.